Cas no 1696713-75-3 (2-(2,2-Difluoropropanoyl)-4-methylcyclohexan-1-one)

• Product Name: 2-(2,2-Difluoropropanoyl)-4-methylcyclohexan-1-one
• CAS No: 1696713-75-3
• MF: C₁₀H₁₄F₂O₂
• MW: 204.213770389557
• CID: 5714916
• PubChem ID: 130495251
• Update Time: 2025-07-18

2-(2,2-Difluoropropanoyl)-4-methylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1125755
• 2-(2,2-Difluoropropanoyl)-4-methylcyclohexan-1-one
• 1696713-75-3
• Cyclohexanone, 2-(2,2-difluoro-1-oxopropyl)-4-methyl-

• Inchi： 1S/C10H14F2O2/c1-6-3-4-8(13)7(5-6)9(14)10(2,11)12/h6-7H,3-5H2,1-2H3
• InChI Key： HUDGUOVIZKVYDM-UHFFFAOYSA-N
• SMILES： FC(C)(C(C1C(CCC(C)C1)=O)=O)F

Computed Properties

• Exact Mass: 204.09618601g/mol
• Monoisotopic Mass: 204.09618601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.124±0.06 g/cm3(Predicted)
• Boiling Point: 267.9±40.0 °C(Predicted)
• pka: 9.20±0.40(Predicted)

Additional information on 2-(2,2-Difluoropropanoyl)-4-methylcyclohexan-1-one

Professional Introduction to 2-(2,2-Difluoropropanoyl)-4-methylcyclohexan-1-one (CAS No. 1696713-75-3)

2-(2,2-Difluoropropanoyl)-4-methylcyclohexan-1-one, identified by the CAS number 1696713-75-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its unique structural features, which include a cyclohexanone core substituted with a difluoropropanoyl group and a methyl substituent at the fourth position. The presence of fluorine atoms in the side chain introduces specific electronic and steric properties, making this molecule of considerable interest for medicinal chemistry applications.

The structural motif of 2-(2,2-Difluoropropanoyl)-4-methylcyclohexan-1-one is particularly noteworthy due to its potential utility as a building block in the synthesis of more complex pharmacophores. The cyclohexanone ring provides a rigid scaffold that can be modified further to explore various biological activities. Additionally, the difluoropropanoyl group is known to influence the reactivity and metabolic stability of attached molecules, a feature that has been extensively studied in drug design.

In recent years, there has been growing interest in the development of fluorinated compounds for their enhanced binding affinity and metabolic profiles. The fluorine atoms in 2-(2,2-Difluoropropanoyl)-4-methylcyclohexan-1-one contribute to its lipophilicity and can play a crucial role in modulating the pharmacokinetic properties of derivatives. This has made it a valuable intermediate in the synthesis of potential therapeutic agents targeting various diseases.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The acyl group can undergo a variety of transformations, including condensation reactions with nucleophiles, hydrolysis, and reduction, allowing for the facile construction of diverse molecular architectures. Furthermore, the methyl substituent at the fourth position of the cyclohexanone ring can serve as a handle for further functionalization, enabling chemists to tailor the properties of derived compounds to specific biological targets.

Recent studies have highlighted the importance of fluorinated ketones in medicinal chemistry. For instance, derivatives of cyclohexanone with fluorine substituents have been explored as inhibitors of enzymes involved in cancer metabolism. The compound 2-(2,2-Difluoropropanoyl)-4-methylcyclohexan-1-one could serve as a precursor for such inhibitors, leveraging its structural features to interact with biological targets in a highly specific manner.

The synthesis of 2-(2,2-Difluoropropanoyl)-4-methylcyclohexan-1-one typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts acylation followed by reduction and subsequent fluorination steps. The use of advanced catalytic systems has improved the efficiency of these transformations, making it more feasible to produce this compound on an industrial scale.

The pharmacological potential of CAS No. 1696713-75-3 extends beyond cancer therapy. Researchers have also investigated its utility in developing treatments for neurological disorders and infectious diseases. The ability to modify its structure allows for the exploration of multiple therapeutic pathways, making it an attractive candidate for further development.

In conclusion, 2-(2,2-Difluoropropanoyl)-4-methylcyclohexan-1-one represents a significant advancement in pharmaceutical chemistry due to its unique structural features and synthetic versatility. Its potential applications in drug discovery underscore its importance as a key intermediate in the development of novel therapeutics. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to play an increasingly vital role in addressing unmet medical needs.